Cas no 174176-93-3 ((2S,3R,4E,8E,2'R)-1-O-(beta-D-glucopyranosyl)-N-(2'-hydroxyoctadecanoyl)-4,8-sphingadienine)

• Product Name: (2S,3R,4E,8E,2'R)-1-O-(beta-D-glucopyranosyl)-N-(2'-hydroxyoctadecanoyl)-4,8-sphingadienine
• CAS No: 174176-93-3
• MF: C₄₂H₇₉NO₉
• MW: 742.077974557877
• CID: 2021377
• Update Time: 2025-04-10

(2S,3R,4E,8E,2'R)-1-O-(beta-D-glucopyranosyl)-N-(2'-hydroxyoctadecanoyl)-4,8-sphingadienine Chemical and Physical Properties

Names and Identifiers

• (2S,3R,4E,8E,2'R)-1-O-(beta-D-glucopyranosyl)-N-(2'-hydroxyoctadecanoyl)-4,8-sphingadienine
• 1-O-(beta-D-glucopyranosyl)-(2S,3R,4E,8E)-2-[(2R)-2-hydroxyoctadecanoylamino]-1,3-dihydroxy-4,8-octadecadiene
• 1-O-beta-D-glucopyranosyl-(2S,3R,4E,8E)-2-[(2'R)-hydroxyoctadecanoylamino]-4,8-octadecadiene-1,3-diol
• Cerebroside 5
• (+)-JCer 1
• Octadecanamide, N-[(1S,2R,3E,7E)-1-[(β-D-glucopyranosyloxy)methyl]-2-hydroxy-3,7-heptadecadien-1-yl]-2-hydroxy-, (2R)-

• Inchi： 1S/C42H79NO9/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-36(46)41(50)43-34(33-51-42-40(49)39(48)38(47)37(32-44)52-42)35(45)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h20,22,28,30,34-40,42,44-49H,3-19,21,23-27,29,31-33H2,1-2H3,(H,43,50)/b22-20-,30-28-
• InChI Key： BLFKVICPDXPVLY-VRPXPJFVSA-N
• SMILES： CCCCCCCCCCCCCCCCC(C(NC(C(/C=C\CC/C=C\CCCCCCCCC)O)COC1C(O)C(O)C(O)C(CO)O1)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 52
• XLogP3: 12.967

Experimental Properties

• Density: 1.08±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(predicted)
• Melting Point: 182-184 °C
• Boiling Point: 884.1±65.0 °C(predicted)
• pka: 12.89±0.70(predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Glycosphingolipids